Cas no 178664-45-4 (Silane, 1,18-octadecanediylbis[chlorodimethyl-)

• Product Name: Silane, 1,18-octadecanediylbis[chlorodimethyl-
• CAS No: 178664-45-4
• MF: C₂₂H₄₈Cl₂Si₂
• MW: 439.69352722168
• CID: 1367104
• PubChem ID: 71353383
• Update Time: 2025-04-20

Silane, 1,18-octadecanediylbis[chlorodimethyl- Chemical and Physical Properties

Names and Identifiers

• chloro-[18-[chloro(dimethyl)silyl]octadecyl]-dimethylsilane
• 178664-45-4
• (Octadecane-1,18-diyl)bis[chloro(dimethyl)silane]
• DTXSID00778131
• Silane, 1,18-octadecanediylbis[chlorodimethyl-

• Inchi： 1S/C22H48Cl2Si2/c1-25(2,23)21-19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-20-22-26(3,4)24/h5-22H2,1-4H3
• InChI Key： AJZODCQLDPOPEP-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)CCCCCCCCCCCCCCCCCC[Si](C)(C)Cl

Computed Properties

• Exact Mass: 438.26744
• Monoisotopic Mass: 438.2671600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0